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Compound of Interest

Compound Name: Fexofenadine-d10

Cat. No.: B15143474

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and analytical methodologies for Fexofenadine-d10. This deuterated analog of the
widely used second-generation antihistamine, Fexofenadine, serves as a critical internal
standard for its quantification in complex biological matrices.

Chemical Structure and Properties

Fexofenadine-d10 is a deuterated form of Fexofenadine where ten hydrogen atoms on the two
phenyl rings of the diphenylmethyl group have been replaced with deuterium. This isotopic
labeling makes it an ideal internal standard for mass spectrometry-based bioanalytical assays.

Chemical Structure:

e Chemical Name: 4-[1-Hydroxy-4-[4-(hydroxydiphenyl-d10-methyl)-1-piperidinyl]butyl]-
alpha,alpha-dimethylbenzeneacetic acid hydrochloride

e Synonyms: Carboxyterfenadine-d10 Hydrochloride, Terfenadinecarboxylate-d10
Hydrochloride

The molecular structure of Fexofenadine-d10 hydrochloride is depicted below:

(Image of the chemical structure of Fexofenadine-d10 hydrochloride would be placed here in a
real document)
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Physicochemical Properties:

A summary of the key physicochemical properties of Fexofenadine-d10 and its non-deuterated
counterpart, Fexofenadine, is presented in the tables below. It is important to note that specific
experimental data for some properties of Fexofenadine-d10, such as melting point and pKa,
are not readily available in the public domain. In such cases, the data for the non-deuterated
form is provided as a close approximation.

Table 1: General Properties of Fexofenadine-d10

Property Value

Molecular Formula C32H20D10NO4 (Free Base)[1][2][3]

C32H30D10CINO4 (Hydrochloride Salt)[4]

Molecular Weight 511.73 g/mol (Free Base)[1][2]

548.18 g/mol (Hydrochloride Salt)[4]

CAS Number 1215900-18-7 (Free Base)[1][5][6]

1215821-44-5 (Hydrochloride Salt)[4]

Table 2: Physical and Chemical Properties

Property Fexofenadine-d10 Fexofenadine
Melting Point (°C) Data not available 195-197[7]

pKa (Strongest Acidic) Data not available 4.25

pKa (Strongest Basic) Data not available 9.53

Freely soluble in methanol and
. ] ) ethanol, slightly soluble in
Solubility Slightly soluble in methanol
chloroform and water, and

insoluble in hexane.

10 mM in DMSO
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Mechanism of Action: Histamine H1 Receptor
Antagonism

Fexofenadine, and by extension its deuterated analog, is a selective peripheral H1-receptor
antagonist.[8] It functions by competing with histamine for binding to H1 receptors on effector
cells in the gastrointestinal tract, blood vessels, and respiratory tract. This action blocks the
downstream signaling cascade initiated by histamine, thereby alleviating the symptoms of
allergic reactions.

The signaling pathway of the Histamine H1 receptor is a G-protein coupled receptor (GPCR)
pathway. Upon histamine binding, the receptor activates the Gq alpha subunit, which in turn
stimulates phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2)
into inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium
from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). These signaling
events ultimately lead to the physiological responses associated with allergy and inflammation.
Fexofenadine acts as an inverse agonist, stabilizing the inactive conformation of the H1
receptor and preventing this cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15143474?utm_src=pdf-custom-synthesis
https://www.axios-research.com/products/fexofenadine-d10
https://pubchem.ncbi.nlm.nih.gov/compound/45358982
https://vivanls.com/products/FexofenadineD10-2431
https://www.pharmaffiliates.com/en/1215821-44-5-fexofenadine-d10-hydrochloride-pasti088134.html
https://www.medchemexpress.com/fexofenadine-d10.html
https://www.chemsrc.com/en/cas/1215900-18-7_1545505.html
https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://eureka.patsnap.com/patent-CN101671292A
https://www.benchchem.com/product/b15143474#fexofenadine-d10-chemical-structure-and-properties
https://www.benchchem.com/product/b15143474#fexofenadine-d10-chemical-structure-and-properties
https://www.benchchem.com/product/b15143474#fexofenadine-d10-chemical-structure-and-properties
https://www.benchchem.com/product/b15143474#fexofenadine-d10-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15143474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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